Cas no 2223031-32-9 (2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester)
2223031-32-9 structure
Product Name:2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester
CAS No:2223031-32-9
MF:C16H21BN2O3
MW:300.160544157028
CID:6813472
PubChem ID:133551461
Update Time:2025-03-04
2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
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- CS-31330
- 2223031-32-9
- 2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester
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- Inchi: 1S/C16H21BN2O3/c1-15(2)16(3,4)22-17(21-15)13-7-6-12(10-14(13)20-5)19-9-8-18-11-19/h6-11H,1-5H3
- Inchi: InChI=1S/C16H21BN2O3/c1-15(2)16(3,4)22-17(21-15)13-7-6-12(10-14(13)20-5)19-9-8-18-11-19/h6-11H,1-5H3
- InChI Key: STXOTDAXMRFBNV-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(=CC=2OC)N2C=NC=C2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 300.1645227Da
- Monoisotopic Mass: 300.1645227Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5Ų
2-Methoxy-4-(imidazol-yl)phenylboronic acid pinacol ester Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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